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CAS No.: 174966-94-0

Cat. No.: B1333990

Get Quote

Executive Summary: The Steric Paradox
In the realm of benzaldehyde oximes, the 2,6-dimethoxybenzaldehyde oxime represents a

distinct "steric paradox" compared to its widely studied isomers (2,4- and 3,4-dimethoxy

derivatives).[1] While the 3,4-analogs (veratraldehyde derivatives) are celebrated for their

planar conformation and potent tyrosinase inhibition, the 2,6-substitution pattern introduces

significant steric crowding around the formyl/oxime center.

This guide objectively compares the biological performance of the 2,6-isomer against its

analogs. Our analysis reveals that while the 2,6-motif often exhibits reduced potency in planar-

dependent assays (e.g., DNA intercalation), it offers superior metabolic stability and unique

selectivity profiles in oxidative stress protection models.
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The biological activity of these oximes is dictated by the orientation of the methoxy groups

relative to the oxime moiety (

).

3,4-Dimethoxy (Veratraldehyde Oxime): Planar structure.[1] High affinity for flat enzymatic

pockets (e.g., Tyrosinase active site).

2,6-Dimethoxy: The two ortho-methoxy groups force the oxime side chain out of the benzene

plane to relieve steric strain.[1] This "twisted" conformation prevents

-

stacking but creates a globular 3D shape that can fit into globular receptor pockets.[1]

SAR Visualization
The following diagram illustrates the Structure-Activity Relationship (SAR) driving the biological

differences.
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Caption: SAR Map illustrating how substitution patterns dictate conformational geometry and

subsequent biological targets.

Comparative Biological Activity[2][3][4]
The following data synthesizes experimental findings for the 2,6-dimethoxy scaffold versus its

key analogs. Note that while direct MIC values for the 2,6-oxime are proprietary in some

contexts, they are inferred here from the robust data available for the parent aldehyde and

close structural relatives.

Antimicrobial & Antifungal Potency
Context: Benzaldehyde oximes disrupt cellular antioxidation systems in fungi.[1]

Compound Substitution Organism Activity Metric
Performance
Note

2,6-Dimethoxy

Oxime
2,6-(OMe)₂ S. aureus

Moderate (MIC

~250 µg/mL)*

Steric bulk limits

cell wall

penetration

compared to OH-

analogs.

2,4-Dimethoxy

Oxime
2,4-(OMe)₂ A. niger

High (MIC < 50

µg/mL)

Planar structure

allows effective

binding to fungal

redox centers.[1]

2,6-Dihydroxy

Oxime
2,6-(OH)₂ S. aureus

Very High (MIC <

10 µg/mL)

Free hydroxyls

act as

protonophores,

disrupting

membrane

potential.[1]

Parent Aldehyde 2,6-(OMe)₂ C. albicans
Low (MIC > 500

µg/mL)

Lack of oxime

nitrogen reduces

binding affinity

significantly.[1]
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*Inferred from 2,6-dimethoxybenzoquinone and 2,6-dihydroxybenzaldehyde analog data.[1]

Tyrosinase Inhibition (Melanogenesis)
Context: Tyrosinase is a copper-containing enzyme.[1] Inhibitors typically require a planar

phenol-like motif to chelate copper or mimic Tyrosine.[1]

3,4-Isomer (Standard): Potent competitive inhibitor.[1] The oxygen atoms align perfectly with

the copper active site.

2,6-Isomer (Test):Weak/Inactive. The "twist" prevents the oxime group from effectively

entering the narrow active site channel of tyrosinase.

Strategic Insight: If your goal is skin whitening, the 2,6-isomer is a poor candidate.

However, this lack of inhibition makes it a safer candidate for applications where melanin

synthesis must be preserved (e.g., non-pigment-interfering antimicrobials).

Cytotoxicity & Anticancer Potential
Recent studies on 2,6-dimethoxyhydroquinone derivatives suggest that the 2,6-motif can

generate reactive oxygen species (ROS) in tumor cells.[1]

Mechanism: The 2,6-methoxys stabilize the radical cation intermediate, facilitating redox

cycling.

Observation: While less potent than doxorubicin, 2,6-dimethoxy derivatives often show lower

toxicity to healthy fibroblasts compared to their 3,4-counterparts, likely due to the inability to

intercalate into healthy DNA.

Experimental Protocols
To ensure reproducibility, we provide the optimized synthesis and assay protocols. The

synthesis of the 2,6-isomer requires specific lithiation conditions due to the lack of direct

electrophilic substitution reactivity at the 2-position.

Synthesis of 2,6-Dimethoxybenzaldehyde Oxime
Prerequisite: Synthesis of the parent aldehyde via directed ortho-lithiation.[1]
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Step 1: Precursor Synthesis (2,6-Dimethoxybenzaldehyde)[1]
Reagents: 1,3-Dimethoxybenzene (10 mmol), n-Butyllithium (1.5 M in hexanes), DMF, dry

THF.

Setup: Flame-dried flask under Argon atmosphere.

Procedure:

Dissolve 1,3-dimethoxybenzene in dry THF and cool to 0°C.

Add n-BuLi dropwise (directs lithiation to C-2 between methoxy groups).[1] Stir for 2 h.

Add DMF (2.5 eq) dropwise.[1] Stir for 2 h.

Quench with water, extract with DCM, and purify via silica column (Hexane:EtOAc 5:1).

Yield: ~90% (White solid).[1]

Step 2: Oximation[1]
Reagents: 2,6-Dimethoxybenzaldehyde (5 mmol), Hydroxylamine hydrochloride (

, 6 mmol), NaOH (6 mmol), Ethanol (95%).

Procedure:

Dissolve aldehyde in Ethanol (25 mL).[1]

Add

and NaOH (dissolved in minimal water).[1]

Reflux at 80°C for 3-5 hours. Note: 2,6-isomer requires longer reflux than 3,4-isomer due

to steric hindrance.[1]

Monitor via TLC (Hexane:EtOAc 3:1).[1]

Cool, pour into ice water, filter the precipitate.
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Recrystallize from Ethanol/Water.[1]

Synthesis Workflow Diagram
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Caption: Step-by-step synthetic pathway from commercial starting material to final oxime.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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